Cas no 17472-78-5 (Ergosta-5,22-dien-3-ol,(3b,22E,24S)-)

Ergosta-5,22-dien-3-ol,(3b,22E,24S)- structure
17472-78-5 structure
Product Name:Ergosta-5,22-dien-3-ol,(3b,22E,24S)-
CAS No:17472-78-5
MF:C28H46O
MW:398.664248943329
CID:197064
PubChem ID:71300376
Update Time:2025-04-19

Ergosta-5,22-dien-3-ol,(3b,22E,24S)- Chemical and Physical Properties

Names and Identifiers

    • Ergosta-5,22-dien-3-ol,(3b,22E,24S)-
    • (24S)-ergosta-5,22(E)-dien-3beta-ol
    • (22E)-ergosta-5,22-dien-3-ol
    • ergosta-5,22-dien-3-ol
    • Crinostrol
    • Einecs 241-488-7
    • EPIBRASSICASTEROL
    • 24-epi-Brassicasterol
    • (22E,24S)-Ergosta-5,22-dien-3β-ol
    • (22E,24S)-24-Methylcholesta-5,22-dien-3β-ol
    • (24S)-24-Methylcholesta-5,22(E)-dien-3beta-ol
    • (22E,24S)-22,23-Didehydro-24-methylcholesterol
    • 17472-78-5
    • DTXSID001043174
    • Crinosterol
    • (22E,24S)-ergosta-5,22-dien-3beta-ol
    • Ergosta-5,22-dien-3.beta.-ol, (24R)-
    • Campesta-5,22E-dien-3beta-ol
    • Ergosta-5,22-dien-3-ol, (3.beta.,22E,24S)-
    • (22E)-Ergosta-5,22-dien-3-ol #
    • 24-Epibrassicasterol
    • SCHEMBL12284399
    • 17-[(E)-5,6-dimethylhept-3-en-2-yl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
    • (24S)-24-methyl-cholesta-5,22(E)-dien-3beta-ol
    • trans-22-dehydrocampesterol
    • 24-alpha-methylcholesta-5,22-dien-3beta-ol
    • Pincasterol
    • Ergosta-5,22-dien-3.beta.-ol, (24S)-
    • (E)-22-dehydrocampesterol
    • LMST01030114
    • (3S,8S,9S,10R,13R,14S,17R)-17-[(E,2R,5S)-5,6-dimethylhept-3-en-2-yl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
    • CHEBI:155905
    • 22-dehydrocampesterol
    • Inchi: 1S/C28H46O/c1-18(2)19(3)7-8-20(4)24-11-12-25-23-10-9-21-17-22(29)13-15-27(21,5)26(23)14-16-28(24,25)6/h7-9,18-20,22-26,29H,10-17H2,1-6H3/b8-7+/t19-,20-,22?,23+,24-,25+,26+,27+,28-/m1/s1
    • InChI Key: OILXMJHPFNGGTO-DKLPAJGLSA-N
    • SMILES: OC1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@@H](/C=C/[C@@H](C)C(C)C)C)CC[C@H]21

Computed Properties

  • Exact Mass: 398.35508
  • Monoisotopic Mass: 398.354866087g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 659
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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